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Abstract

Choline lactate, an ionic liquid comprised of a choline cation and a lactate anion, is emerging
as a significant compound in various scientific and industrial fields. Its unique properties,
including biodegradability, low toxicity, and high thermal stability, position it as a "green" solvent
and a versatile biochemical. This guide provides an in-depth analysis of choline lactate's
molecular characteristics, synthesis protocols, and its burgeoning applications in drug
development, biotechnology, and material science. Detailed experimental methodologies and
an exploration of its role in key biological signaling pathways are presented to facilitate its
adoption and further research.

Molecular and Physicochemical Properties

Choline lactate is formed by the ionic association of the quaternary ammonium cation, choline,
and the organic anion, lactate. Choline is an essential nutrient and a precursor to the
neurotransmitter acetylcholine, while lactic acid is a key intermediate in glycolysis.[1] This
combination results in a compound with unique solvent properties and biological relevance.
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Chemical Identity and Structure

The fundamental properties of choline lactate are summarized in the table below.

Property Value Citation
2-
IUPAC Name hydroxyethyl(trimethyl)azanium  [1]

;2-hydroxypropanoate

CAS Number 99150-55-7 [1]
Molecular Formula CsH19NOa4 [1112][3]
Molecular Weight 193.24 g/mol [1][2]14]

MIFGTXFTLQVWJIW-
InChl Key [1]
UHFFFAOYSA-M

Synthesis of Choline Lactate

Choline lactate can be synthesized through several methods, primarily direct acid-base
neutralization or by forming a Natural Deep Eutectic Solvent (NADES).

Experimental Protocol 1: Synthesis via Neutralization

This method involves the direct reaction of a choline base with lactic acid.
Materials:

e Aqueous solution of choline base (e.g., Choline Hydroxide, 46% in water)

Lactic acid (e.g., 90%)

Deionized water

Round-bottom flask

Magnetic stirrer and stir bar
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e pH meter or indicator strips
e Rotary evaporator
Procedure:

e Reaction Setup: In a round-bottom flask, place a measured amount of aqueous choline
hydroxide solution.

» Acid Addition: Begin stirring the choline solution. Slowly add lactic acid in a 1:1 molar ratio.
The reaction is exothermic; addition should be controlled to manage the temperature.

o Neutralization: Monitor the pH of the solution. Continue adding lactic acid dropwise until the
solution reaches a neutral pH (~7.0).

o Water Removal: Once neutralized, the resulting agueous solution of choline lactate can be
concentrated by removing water under reduced pressure using a rotary evaporator. The
temperature should be maintained below 80°C to prevent degradation.[5]

e Final Product: The final product is a viscous, clear liquid. Purity can be confirmed using *H
NMR spectroscopy by verifying the 3:1 signal ratio between the choline methyl protons and
the lactate methyl protons.[5]
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: . Process Product
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Caption: Synthesis of Choline Lactate via Neutralization Reaction.
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Experimental Protocol 2: Preparation as a Natural Deep
Eutectic Solvent (NADES)

Choline lactate is often utilized as a component of a NADES, typically formed by complexing
choline chloride with lactic acid. This mixture has a significantly lower melting point than its
individual components.[6]

Materials:

Choline chloride (HBA - Hydrogen Bond Acceptor), dried under vacuum

Lactic acid (HBD - Hydrogen Bond Donor)

Sealed glass bottle or vial

Heating plate with magnetic stirring capabilities

Analytical balance

Procedure:

Weighing Components: Weigh choline chloride and lactic acid in the desired molar ratio. A
common and effective ratio for extraction purposes is 1:2 (Choline Chloride:Lactic Acid).[4][7]

e Mixing: Transfer the weighed components into a sealed glass bottle containing a magnetic
stir bar.

e Heating and Stirring: Place the bottle on a heating plate and set the temperature to between
60°C and 80°C.[8][9]

o Formation of NADES: Stir the mixture gently. Over a period of 10-30 minutes, the solid
mixture will transform into a clear, homogenous, viscous liquid as the eutectic mixture forms.

[8]

e Cooling and Storage: Once a homogenous liquid is formed, remove the bottle from the heat
and allow it to cool to room temperature. Store in an airtight, sealed container to prevent
moisture absorption, as the solvent is hygroscopic.[8]
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Weigh Choline Chloride (HBA)
& Lactic Acid (HBD)
(e.g., 1:2 molar ratio)

l

Combine in a
Sealed Vessel

Heat (60-80°C)
& Stir (10-30 min)

Observe Formation of
Clear, Homogenous Liquid

Cool to Room

Temperature

Store in Airtight
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Start: Dried & Ground
Plant Material

(e.g., 1:9 solid:solvent ratio)

:

Ultrasonic Bath
(e.g., 40 kHz, 30 min, 45°C)

(Add Choline Lactate NADES

Centrifuge
(e.g., 6000 x g, 10 min)

Separate Supernatant
(Extract) from Pellet (Residue)

l

Analyze Supernatant for
Phenolic Content (HPLC, etc.)

End: Quantified
Bioactive Compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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